Chemical stability of N-Ethyl-N-(2-hydroxyethyl)perfluorooctylsulphonamide-d9 in aqueous solutions
Chemical stability of N-Ethyl-N-(2-hydroxyethyl)perfluorooctylsulphonamide-d9 in aqueous solutions
An In-Depth Technical Guide to the Chemical Stability of N-Ethyl-N-(2-hydroxyethyl)perfluorooctylsulphonamide-d9 in Aqueous Solutions
Abstract
This technical guide provides a comprehensive overview of the chemical stability of N-Ethyl-N-(2-hydroxyethyl)perfluorooctylsulphonamide-d9 (EtFOSE-d9) in aqueous solutions. As a deuterated internal standard, the stability of EtFOSE-d9 is paramount for the accurate quantification of its non-deuterated analogue, a significant precursor to the persistent environmental contaminant, perfluorooctane sulfonate (PFOS). This document synthesizes available scientific literature on the transformation of EtFOSE, offering insights into its degradation pathways, influencing factors, and best practices for its use in research and drug development. While direct studies on the deuterated form are limited, this guide extrapolates from the robust data available for the non-deuterated compound, coupled with fundamental principles of isotope effects in chemical kinetics.
Introduction: The Critical Role of EtFOSE-d9 in Environmental and Toxicological Analysis
N-Ethyl-N-(2-hydroxyethyl)perfluorooctylsulphonamide (EtFOSE) is a member of the per- and polyfluoroalkyl substances (PFAS) family, a group of synthetic chemicals of global concern due to their persistence, bioaccumulation, and potential adverse health effects.[1] EtFOSE is recognized as a significant precursor to perfluorooctane sulfonate (PFOS), a compound listed under the Stockholm Convention for its widespread environmental contamination.[2] The transformation of EtFOSE in the environment and in biological systems is a key pathway for the formation of PFOS.
Accurate quantification of EtFOSE in various matrices is crucial for understanding its environmental fate and toxicological profile. The stable isotope-labeled internal standard, N-Ethyl-N-(2-hydroxyethyl)perfluorooctylsulphonamide-d9 (EtFOSE-d9), is an indispensable tool for this purpose, primarily in analytical methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4] The fundamental assumption underpinning the use of any internal standard is its chemical and physical similarity to the analyte of interest, with the key distinction being its mass. Therefore, a thorough understanding of the chemical stability of EtFOSE-d9 in aqueous solutions is essential for ensuring the integrity and accuracy of analytical data.
This guide will delve into the known degradation pathways of EtFOSE, the anticipated stability of its deuterated analogue, and the experimental considerations for researchers and drug development professionals working with this compound.
Degradation Pathways of N-Ethyl-N-(2-hydroxyethyl)perfluorooctylsulphonamide
The degradation of EtFOSE in aqueous environments can proceed through both biotic and abiotic pathways. The following sections detail the transformation products and kinetics based on studies of the non-deuterated compound.
Biotic Degradation
Microbial activity is a primary driver of EtFOSE transformation in environmental systems such as wastewater treatment plants, soils, and sediments.[5] The biodegradation of EtFOSE is a multi-step process that ultimately leads to the formation of the highly stable PFOS.
Studies on the aerobic biodegradation of EtFOSE in soils and marine sediments have identified a suite of transformation products.[6][7] The primary degradation pathway involves the oxidation of the ethanol group, followed by further transformations of the ethyl group.
The key transformation products include:
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N-ethyl perfluorooctane sulfonamidoacetate (EtFOSAA)
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Perfluorooctane sulfonamidoacetate (FOSAA)
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N-ethyl perfluorooctane sulfonamide (EtFOSA)
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Perfluorooctane sulfonamide (FOSA)
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Perfluorooctane sulfonate (PFOS)
The half-life of EtFOSE biodegradation is highly dependent on environmental conditions. For instance, in marine sediments, the half-life was found to be significantly shorter at 25°C (t½ = 44 ± 3.4 days) compared to 4°C (t½ = 160 ± 17 days).[6] In aerobic soil systems, EtFOSE degradation can range from a few days to a month, with PFOS yields varying based on soil properties such as pH.[7]
Caption: Proposed biotic degradation pathway of EtFOSE.
Abiotic Degradation
While the perfluoroalkyl chain of PFAS is notoriously resistant to chemical degradation, the functional groups of precursor compounds like EtFOSE can be susceptible to abiotic transformation. One of the primary abiotic degradation pathways in aqueous environments is reaction with hydroxyl radicals (•OH).[8]
A study on the degradation of EtFOSE by hydroxyl radicals in water identified several transformation products, including:[8]
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N-ethyl perfluorooctane sulfonamidoacetate (N-EtFOSAA)
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N-ethyl perfluorooctane sulfonamide (N-EtFOSA)
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Perfluorooctane sulfonamide (FOSA)
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Perfluorooctanoic acid (PFOA)
The bimolecular rate constant for the reaction of •OH with N-EtFOSE was determined to be (1.05 ± 0.12) × 10⁹ M⁻¹ s⁻¹.[8] This suggests that in sunlit surface waters, where hydroxyl radicals are photochemically produced, the transformation of EtFOSE can occur on a timescale of days to weeks.
Stability of the Deuterated Analogue: EtFOSE-d9
The deuterium atoms in EtFOSE-d9 are located on the N-ethyl and N-(2-hydroxyethyl) groups. The degradation of EtFOSE, both biotic and abiotic, involves the cleavage of C-H bonds in these aliphatic moieties. The substitution of hydrogen with deuterium results in a stronger C-D bond compared to the C-H bond. This difference in bond energy can lead to a primary kinetic isotope effect, where the rate of a reaction that involves the cleavage of a C-D bond is slower than the corresponding reaction with a C-H bond.
Therefore, it is reasonable to hypothesize that the degradation of EtFOSE-d9, through both microbial and hydroxyl radical-mediated pathways, will be slightly slower than that of its non-deuterated analogue. However, for the purposes of its use as an internal standard in typical analytical timescales (hours to days for sample preparation and analysis), this difference in degradation rate is generally considered negligible. The perfluorinated tail, which constitutes the bulk of the molecule, remains unchanged and is the primary determinant of the compound's overall persistence.
Experimental Design for Stability Assessment
For researchers needing to validate the stability of EtFOSE-d9 in their specific aqueous matrices, a well-designed experimental protocol is essential.
Hydrolysis Study Protocol
This protocol outlines a general procedure to assess the hydrolytic stability of EtFOSE-d9 at different pH values.
Objective: To determine the rate of hydrolysis of EtFOSE-d9 in aqueous solutions at environmentally and physiologically relevant pH values.
Materials:
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EtFOSE-d9 standard solution
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HPLC-grade water
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pH buffers (e.g., pH 4, 7, and 9)
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Amber glass vials with screw caps
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LC-MS/MS system
Procedure:
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Preparation of Test Solutions:
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Prepare buffered aqueous solutions at pH 4, 7, and 9.
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Spike each buffered solution with a known concentration of EtFOSE-d9 (e.g., 1 µg/mL).
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Prepare triplicate samples for each pH and time point.
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Incubation:
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Incubate the vials at a constant temperature (e.g., 25°C or 50°C to accelerate potential degradation) in the dark to prevent photodegradation.
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Sampling:
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At predetermined time intervals (e.g., 0, 1, 3, 7, 14, and 28 days), collect an aliquot from each replicate vial.
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-
Sample Analysis:
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Analyze the concentration of EtFOSE-d9 in each sample using a validated LC-MS/MS method.
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Data Analysis:
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Plot the concentration of EtFOSE-d9 versus time for each pH.
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Determine the degradation rate constant and half-life (t½) for each condition.
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Caption: Experimental workflow for hydrolysis stability testing.
Data Summary and Interpretation
While specific quantitative data for EtFOSE-d9 stability is pending dedicated studies, the following table summarizes the known degradation kinetics for the non-deuterated EtFOSE. This data serves as a valuable proxy for estimating the stability of the deuterated analogue.
| Degradation Pathway | Matrix | Conditions | Half-life (t½) | Reference |
| Biodegradation | Marine Sediment | 25°C | 44 ± 3.4 days | [6] |
| Biodegradation | Marine Sediment | 4°C | 160 ± 17 days | [6] |
| Biodegradation | Aerobic Soil | Varies | Days to a month | [7] |
| Abiotic (•OH) | Aqueous | Sunlit surface waters | Days to weeks (predicted) | [8] |
Interpretation:
The available data strongly suggests that EtFOSE is susceptible to both biotic and abiotic degradation, with temperature and microbial activity being key factors influencing its persistence. For laboratory applications, where EtFOSE-d9 is used as an internal standard in aqueous samples, the primary concern would be abiotic degradation, particularly if samples are exposed to light or strong oxidizing conditions. However, under typical storage conditions (e.g., refrigerated, in the dark), significant degradation of EtFOSE-d9 over the short term is unlikely. The high stability of the C-F bond ensures the perfluorinated chain remains intact.
Conclusion and Recommendations
N-Ethyl-N-(2-hydroxyethyl)perfluorooctylsulphonamide-d9 is a critical tool for the accurate measurement of its non-deuterated counterpart, a known precursor to the persistent pollutant PFOS. While direct studies on the aqueous stability of EtFOSE-d9 are scarce, a comprehensive analysis of the literature on EtFOSE provides a strong basis for understanding its likely behavior.
Key Takeaways:
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Biodegradation is a primary transformation pathway for EtFOSE , leading to the formation of several intermediates and ultimately PFOS.
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Abiotic degradation via hydroxyl radicals can also occur , particularly in the presence of sunlight.
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The deuterium labeling in EtFOSE-d9 is expected to slightly slow the degradation rate due to the kinetic isotope effect, but this is unlikely to impact its performance as an internal standard under normal laboratory conditions.
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For long-term storage of EtFOSE-d9 in aqueous solutions, it is recommended to use amber vials and store at or below 4°C to minimize potential degradation.
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Researchers should be mindful of the potential for transformation of EtFOSE and its deuterated standard in environmental samples , especially when analyzing samples with high microbial activity or those collected from sunlit surface waters.
Further research is warranted to definitively quantify the degradation kinetics of EtFOSE-d9 in various aqueous matrices to further solidify its role as a robust internal standard in the ever-important field of PFAS analysis.
References
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de Voogt, P. (2009). Biodegradation of Perfluorinated Compounds. The Handbook of Environmental Chemistry, vol 5, part 4. [Link]
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Lee, H., D'eon, J., Mabury, S. A., Martin, J. W., & Reiner, E. J. (2013). Biodegradation of N-ethyl perfluorooctane sulfonamido ethanol (EtFOSE) and EtFOSE-based phosphate diester (SAmPAP diester) in marine sediments. Environmental Science & Technology, 47(5), 2353–2361. [Link]
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Liu, J., Lee, L. S., Nies, L. F., & Nakatsu, C. H. (2017). Kinetic Analysis of Aerobic Biotransformation Pathways of a Perfluorooctane Sulfonate (PFOS) Precursor in Distinctly Different Soils. Environmental Pollution, 230, 833–841. [Link]
- Martin, J. W., Mabury, S. A., Solomon, K. R., & Muir, D. C. G. (2003). Bioconcentration and tissue distribution of perfluorinated acids in rainbow trout (Oncorhynchus mykiss). Environmental Toxicology and Chemistry, 22(1), 196–204.
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CONCAWE. (2016). Environmental fate and effects of poly- and perfluoroalkyl substances (PFAS). CONCAWE Report No. 8/16. [Link]
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American Water Works Association. (2020). Practical Guidance on Selecting Analytical Methods for PFAS in Semiconductor Manufacturing Wastewater. AWWA Water Science. [Link]
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Plumlee, M. H., McNeill, K., & Reinhard, M. (2013). Rate Laws and Kinetic Modeling of N-ethyl Perfluorooctane Sulfonamidoethanol (N-EtFOSE) Transformation by Hydroxyl Radical in Aqueous Solution. Environmental Science & Technology, 47(10), 5220–5228. [Link]
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